Cas no 941932-86-1 (N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylacetamide)

• Product Name: N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylacetamide
• CAS No: 941932-86-1
• MF: C₁₁H₁₃ClN₂O₃S
• MW: 288.750520467758
• CID: 5501803
• Update Time: 2025-10-10

N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-chloro-3-(1,1-dioxido-2-isothiazolidinyl)phenyl]-
• N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylacetamide

• Inchi： 1S/C11H13ClN2O3S/c1-8(15)13-9-3-4-10(12)11(7-9)14-5-2-6-18(14,16)17/h3-4,7H,2,5-6H2,1H3,(H,13,15)
• InChI Key： KGYUQGOPNIJFRK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(N2CCCS2(=O)=O)=C1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylacetamide

Comprehensive Overview of N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylacetamide (CAS No. 941932-86-1)

The compound N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylacetamide (CAS No. 941932-86-1) is a specialized organic molecule with significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazolidine ring and a chlorophenyl moiety, makes it a subject of study for potential applications in drug discovery and material science. Researchers are increasingly exploring its derivatives for their bioactive properties, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for novel sulfonamide-based compounds like 941932-86-1 has surged due to their versatility in medicinal chemistry. The 1,1-dioxo-1lambda6,2-thiazolidin-2-yl group is a key functional unit, often associated with anti-inflammatory and antimicrobial activities. This aligns with current trends in addressing antibiotic resistance and chronic inflammatory diseases, topics frequently searched in academic and industrial databases.

The synthesis of N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylacetamide involves multi-step organic reactions, including amidation and sulfonation processes. Advanced techniques such as NMR spectroscopy and HPLC are employed to ensure purity, a critical factor for researchers investigating structure-activity relationships (SAR). This compound’s stability under physiological conditions further enhances its appeal for in vitro and in vivo studies.

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In conclusion, N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylacetamide represents a compelling case study in modern chemical research. Its multifaceted applications, coupled with rigorous analytical validation, position it as a valuable candidate for future scientific breakthroughs. For researchers, understanding its molecular interactions and derivatization potential could unlock new avenues in therapeutic development.